Cas no 99822-81-8 (Ethyl 2-mercapto-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-mercapto-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 99822-81-8
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• MDL: MFCD12027992
• CID: 2108970
• Update Time: 2023-08-03

Ethyl 2-mercapto-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• ethyl 2-mercapto-4-phenyl-1,3-thiazole-5-carboxylate
• Ethyl 2-mercapto-4-phenylthiazole-5-carboxylate
• ethyl 4-phenyl-2-sulfanyl-1,3-thiazole-5-carboxylate
• STK505405
• Ethyl 2-mercapto-4-phenyl-1,3-thiazole-5-carboxylate

• MDL： MFCD12027992
• Inchi： 1S/C12H11NO2S2/c1-2-15-11(14)10-9(13-12(16)17-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,13,16)
• InChI Key： QFSCMRZQAUGMFZ-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1C(=O)OCC)C1C=CC=CC=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• Topological Polar Surface Area: 95.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 433.0±47.0 °C at 760 mmHg
• Flash Point: 215.7±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 2-mercapto-4-phenyl-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)